Cas no 1779639-26-7 (methyl 2-azaspiro4.4nonane-3-carboxylate)

• Product Name: methyl 2-azaspiro4.4nonane-3-carboxylate
• CAS No: 1779639-26-7
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5977693
• PubChem ID: 105440631
• Update Time: 2025-06-10

methyl 2-azaspiro4.4nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-azaspiro4.4nonane-3-carboxylate
• methyl 2-azaspiro[4.4]nonane-3-carboxylate
• 1779639-26-7
• EN300-1723811

• Inchi： 1S/C10H17NO2/c1-13-9(12)8-6-10(7-11-8)4-2-3-5-10/h8,11H,2-7H2,1H3
• InChI Key： YFROPDUDQLOOCA-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2(CN1)CCCC2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-azaspiro4.4nonane-3-carboxylate

Introduction to Methyl 2-Azaspiro[4.4]nonane-3-carboxylate (CAS No. 1779639-26-7)

Methyl 2-azaspiro[4.4]nonane-3-carboxylate (CAS No. 1779639-26-7) is a fascinating compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic azole derivative exhibits unique structural and functional properties, making it a valuable candidate for various applications in drug discovery and molecular imaging.

The molecular structure of methyl 2-azaspiro[4.4]nonane-3-carboxylate consists of a spirocyclic framework composed of a nitrogen-containing heterocycle linked to a nonane backbone. This configuration imparts remarkable rigidity and stability to the molecule, which is crucial for its biological activity. The presence of a carboxylate group at the 3-position and a methyl ester at the 1-position further enhances its versatility, allowing for diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit potent biological activity. Studies have shown that spirocyclic azoles can interact with biological targets in unique ways, often leading to high affinity and selectivity. This makes them ideal candidates for developing novel therapeutic agents.

One of the most compelling aspects of methyl 2-azaspiro[4.4]nonane-3-carboxylate is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to design molecules with enhanced pharmacological properties. For instance, the spirocyclic core can be modified to improve solubility, metabolic stability, and oral bioavailability, which are critical factors for successful drug development.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of spirocyclic compounds, including methyl 2-azaspiro[4.4]nonane-3-carboxylate. These computational methods allow researchers to predict binding affinities and identify potential drug candidates with high accuracy. This has significantly accelerated the drug discovery process, leading to the identification of several promising lead compounds.

The biological activity of methyl 2-azaspiro[4.4]nonane-3-carboxylate has been extensively studied in various contexts. In particular, its interaction with enzymes and receptors has been explored as a means to develop new treatments for neurological disorders, inflammation, and cancer. Preclinical studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in these diseases.

One notable application of methyl 2-azaspiro[4.4]nonane-3-carboxylate is in the development of molecular probes for imaging biological processes. The spirocyclic structure allows for the integration of fluorophores or other imaging agents, enabling researchers to visualize target interactions in real-time. This has opened up new avenues for studying disease mechanisms and monitoring therapeutic responses.

The synthesis of methyl 2-azaspiro[4.4]nonane-3-carboxylate presents unique challenges due to its complex architecture. However, advances in synthetic chemistry have made it possible to produce this compound with high yield and purity. Modern synthetic routes often involve multi-step organic transformations, including cyclization reactions and functional group interconversions.

In conclusion, methyl 2-azaspiro[4.4]nonane-3-carboxylate (CAS No. 1779639-26-7) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activity make it an attractive candidate for further exploration in drug discovery, molecular imaging, and other applications.